![molecular formula C17H17N5OS B1209061 N-(3,4-dimethylphenyl)-2-[(5-pyridin-4-yl-1H-1,2,4-triazol-3-yl)thio]acetamide](/img/structure/B1209061.png)
N-(3,4-dimethylphenyl)-2-[(5-pyridin-4-yl-1H-1,2,4-triazol-3-yl)thio]acetamide
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Overview
Description
N-(3,4-dimethylphenyl)-2-[(5-pyridin-4-yl-1H-1,2,4-triazol-3-yl)thio]acetamide is a member of triazoles.
Scientific Research Applications
Antimicrobial and Antibacterial Applications
Research has shown that derivatives of N-(3,4-dimethylphenyl)-2-[(5-pyridin-4-yl-1H-1,2,4-triazol-3-yl)thio]acetamide possess significant antimicrobial and antibacterial properties. For example, a study by Mahyavanshi et al. (2011) demonstrated that these compounds exhibit in vitro antibacterial and antifungal activities. Similarly, Singh et al. (2010) and Mahyavanshi et al. (2017) found that certain derivatives show potential in treating bacterial infections.
Anticancer and Antiproliferative Properties
Derivatives of this compound have also been explored for their anticancer properties. Wang et al. (2015) reported that modifications of this compound exhibited remarkable anticancer effects, particularly in inhibiting the proliferation of human cancer cell lines.
Structural and Supramolecular Studies
Structural and supramolecular analysis of compounds containing 1,2,4-triazole derivatives, closely related to this compound, has been conducted. Studies by Artime et al. (2018) and Castiñeiras et al. (2018) have provided insights into the molecular structures and crystal formations of these compounds, which are crucial for understanding their biological activity.
Cholinesterase Inhibition
Research by Riaz et al. (2020) indicated that certain 1,2,4-triazole derivatives, closely related to the compound , exhibit cholinesterase inhibitory activity, suggesting potential applications in treating diseases like Alzheimer's.
Anticonvulsant Activity
Additionally, derivatives of 1,2,4-triazoles, akin to this compound, have been investigated for anticonvulsant activities. Tarikogullari et al. (2010) demonstrated that certain derivatives showed promising results in maximal electroshock tests for anticonvulsant efficacy.
properties
Molecular Formula |
C17H17N5OS |
---|---|
Molecular Weight |
339.4 g/mol |
IUPAC Name |
N-(3,4-dimethylphenyl)-2-[(5-pyridin-4-yl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide |
InChI |
InChI=1S/C17H17N5OS/c1-11-3-4-14(9-12(11)2)19-15(23)10-24-17-20-16(21-22-17)13-5-7-18-8-6-13/h3-9H,10H2,1-2H3,(H,19,23)(H,20,21,22) |
InChI Key |
MLSGAEHCRDQLAR-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)NC(=O)CSC2=NNC(=N2)C3=CC=NC=C3)C |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)CSC2=NNC(=N2)C3=CC=NC=C3)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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